Cas no 94790-35-9 (N,N,N',N'-Tetramethylchloroformamidinium hexafluorophosphate)

N,N,N',N'-Tetramethylchloroformamidinium hexafluorophosphate (TCFH) is a highly reactive peptide coupling reagent widely used in organic synthesis, particularly for amide bond formation. Its key advantages include high efficiency in activating carboxylic acids, leading to rapid and high-yielding couplings with minimal racemization. The hexafluorophosphate counterion enhances solubility in polar aprotic solvents, improving reaction homogeneity. TCFH is particularly useful for sterically hindered substrates and sensitive amino acids, offering superior performance compared to traditional reagents like HATU or HBTU. Its stability under standard handling conditions and compatibility with automated synthesis further contribute to its utility in peptide and medicinal chemistry applications.

N,N,N',N'-Tetramethylchloroformamidinium hexafluorophosphate structure

94790-35-9 structure

Product Name:N,N,N',N'-Tetramethylchloroformamidinium hexafluorophosphate

CAS No:94790-35-9

MF:C₅H₁₂ClF₆N₂P

MW:280.579361915588

MDL:MFCD01862891

CID:61747

PubChem ID:87558395

Update Time:2025-06-07

N,N,N',N'-Tetramethylchloroformamidinium hexafluorophosphate Chemical and Physical Properties

Names and Identifiers

- N,N,N',N'-Tetramethylchloroformamidinium hexafluorophosphate
- TCFH
- N-[Chloro(dimethylamino)methylene]-N-methyl-methanaminium hexafluorophosphate (1:1)
- N,N,N,N-Tetramethylchloroformamidinium Hexafluorophosphate
- CHLORO-N,N,N?N?TETRAMETHYL-FORMAMIDINIUM HEXAFLUOROPHOSPHATE
- Chloro-N,N,N’,N’-tetramethyl-formamidinium Hexafluorophosphate
- N-(Chloro(dimethylamino)methylene)-N-methylmethanaminium hexafluorophosphate(V)
- Chloro-N,N,N',N'-tetraMethylforMaMidiniuM Hexafluorophosphate
- TCFH, Chloro-N,N,N',N'-tetramethylformamidinium hexafluorophosphate
- AK159209
- CUKNPSDEURGZCO-UHFFFAOYSA-N
- PubChem12759
- C5H12ClF6N2P
- C5H12ClN2.F6P
- PC2208
- CHLORO-N,N,N',N'-TETRAMETHYLFOR
- N,N,N',N'-Tetramethylchloroformamidinium hexafluorophosphate,98%
- MDL： MFCD01862891
- Inchi： 1S/C5H12ClN2.F6P/c1-7(2)5(6)8(3)4;1-7(2,3,4,5)6/h1-4H3;/q+1;-1
- InChI Key： CUKNPSDEURGZCO-UHFFFAOYSA-N
- SMILES： Cl/C(/N(C)C)=[N+](/C)\C.[P-](F)(F)(F)(F)(F)F
- BRN： 7896715

Computed Properties

Exact Mass: 280.03300
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 153
Topological Polar Surface Area: 6.2

Experimental Properties

Melting Point: 99-104°C
PSA: 19.84000
LogP: 3.79730

N,N,N',N'-Tetramethylchloroformamidinium hexafluorophosphate Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
WGK Germany：3
Hazard Category Code： 36/37/38-40
Safety Instruction： S26; S36
FLUKA BRAND F CODES：3-10-21
Hazardous Material Identification：
Risk Phrases：R36/37/38
Storage Condition：<0°C

N,N,N',N'-Tetramethylchloroformamidinium hexafluorophosphate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	038207-5g	Chloro-N,N,N',N'-tetramethylformamidinium hexafluorophosphate	94790-35-9	97+%	5g	￡13.00	2022-02-28
Fluorochem	038207-25g	Chloro-N,N,N',N'-tetramethylformamidinium hexafluorophosphate	94790-35-9	97+%	25g	￡25.00	2022-02-28
Fluorochem	038207-100g	Chloro-N,N,N',N'-tetramethylformamidinium hexafluorophosphate	94790-35-9	97+%	100g	￡87.00	2022-02-28
Ambeed	A152465-5g	N-(Chloro(dimethylamino)methylene)-N-methylmethanaminium hexafluorophosphate(V)	94790-35-9	98%	5g	$5.0	2023-07-10
Ambeed	A152465-10g	N-(Chloro(dimethylamino)methylene)-N-methylmethanaminium hexafluorophosphate(V)	94790-35-9	98%	10g	$6.0	2023-06-13
Ambeed	A152465-25g	N-(Chloro(dimethylamino)methylene)-N-methylmethanaminium hexafluorophosphate(V)	94790-35-9	98%	25g	$22.0	2025-02-22
Ambeed	A152465-100g	N-(Chloro(dimethylamino)methylene)-N-methylmethanaminium hexafluorophosphate(V)	94790-35-9	98%	100g	$69.0	2025-02-22
Ambeed	A152465-500g	N-(Chloro(dimethylamino)methylene)-N-methylmethanaminium hexafluorophosphate(V)	94790-35-9	98%	500g	$93.0	2025-02-22
Apollo Scientific	PC2208-100g	Chloro-N,N,N',N'-tetramethylformamidinium hexafluorophosphate	94790-35-9		100g	£23.00	2025-02-21
Apollo Scientific	PC2208-500g	Chloro-N,N,N',N'-tetramethylformamidinium hexafluorophosphate	94790-35-9		500g	£101.00	2025-02-21

N,N,N',N'-Tetramethylchloroformamidinium hexafluorophosphate Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

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(CAS:94790-35-9)N,N,N,N-四甲基氯甲脒六氟磷酸盐

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Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:41

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Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:94790-35-9)N,N,N,N-四甲基氯甲脒六氟磷酸盐

Purity:99%

Quantity:25KG,200KG,1000KG

Price ($):Inquiry